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Compound of Interest

Compound Name: 7-Fluoroisatin

Cat. No.: B1296980

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for 7-
Fluoroisatin (CAS No. 317-20-4), a key intermediate in organic synthesis and medicinal
chemistry. Adherence to these guidelines is crucial for ensuring personnel safety and
maintaining the integrity of the compound in a laboratory setting.

Chemical and Physical Properties

7-Fluoroisatin, also known as 7-Fluoroindole-1H-2,3-dione, is a fluorinated heterocyclic
building block. Its physical and chemical properties are summarized below.[1]
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Property Value
CAS Number 317-20-4
Molecular Formula CsHaFNO:2
Molecular Weight 165.12 g/mol
Appearance Light yellow to brown crystalline powder[1][2]
Melting Point 192-214 °C
Soluble in Dimethylformamide (DMF) and
Solubility Dimethyl sulfoxide (DMSO); sparingly soluble in
water.[1][2]
pKa (Predicted) 8.44 + 0.20[1]

Hazard Identification and Classification

7-Fluoroisatin is classified as a hazardous substance. It is crucial to understand its potential

health effects to ensure safe handling.

GHS Classification:

Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Sensitization Category 1
Skin Irritation Category 2
Serious Eye Irritation Category 2
GHS Label Elements:
» Pictogram:
walt text
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e Signal Word:Warning
e Hazard Statements:
o H302: Harmful if swallowed.[1][3]
o H317: May cause an allergic skin reaction.[1][3]
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

Toxicological Information

While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) for 7-Fluoroisatin is
not readily available, the GHS classification indicates that it is harmful if ingested and can
cause skin and eye irritation, as well as allergic skin reactions. For the parent compound, Isatin,
the oral LD50 in rats is reported to be greater than 2000 mg/kg, which provides some context
for its potential toxicity.[4]

Safe Handling and Personal Protective Equipment
(PPE)

To minimize exposure and ensure a safe working environment, the following handling
procedures and personal protective equipment are mandatory.

Engineering Controls

o Work with 7-Fluoroisatin should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[3]

e An eyewash station and a safety shower must be readily accessible in the immediate work
area.

Personal Protective Equipment (PPE)
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Protection Type Recommendation

For operations that may generate dust, a
Respiratory Protection NIOSH-approved N95 dust mask is
recommended.

) Chemical safety goggles or a face shield should
Eye/Face Protection )
be worn at all times.[3]

) ] Chemical-resistant gloves (e.qg., nitrile) and a lab
Skin Protection ]
coat are required.[3]

General Hygiene Practices

» Avoid inhalation of dust and direct contact with skin and eyes.
¢ Wash hands thoroughly with soap and water after handling.

e Do not eat, drink, or smoke in laboratory areas.[3]

Storage and Stability

Proper storage is essential to maintain the quality and stability of 7-Fluoroisatin and to prevent
hazardous situations.

Storage Condition Recommendation

Store at room temperature. For extended long-
Temperature term stability, some suppliers recommend
storage at 2°C - 8°C.[3]

Keep in a tightly closed, light-resistant container.

[5]

Container

) Store in a cool, dry, and well-ventilated place
Environment . .
away from direct sunlight.[2][3]

. , Keep away from strong oxidizing agents and
Incompatible Materials )
strong acids.
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Reactivity and Incompatibilities

7-Fluoroisatin is stable under recommended storage conditions. The presence of the fluorine

atom enhances the electrophilicity at the C-3 position, influencing its reactivity.[6]

¢ Incompatible Materials: Strong oxidizing agents, strong acids.

e Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2),

and gaseous hydrogen fluoride (HF).[7]

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Procedure

Rinse mouth with water. Do NOT induce

Ingestion N , _ , _
vomiting. Seek immediate medical attention.
Move the person to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical
attention if irritation or an allergic reaction

develops.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Disposal Considerations
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Dispose of 7-Fluoroisatin and any contaminated materials in accordance with all applicable
local, regional, and national regulations. Do not allow the chemical to enter drains or
waterways.

Experimental Workflow and Logic Diagrams

To visually represent the safe handling procedures, the following diagrams have been created
using the DOT language.
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( Start: Receive 7-Fluoroisatin )

:

Pre-Use Inspection &
Donning PPE

Handling in Fume Hood

(Weighing, Transferring, Reaction)

No Incidents

Spill Oceurs Post-Handling Procedures
P (Decontamination, Doffing PPE)

Spill Response Protocol Waste Disposal

End: Secure Storage of
Remaining Compound
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Personal Protective Equipment (PPE) for 7-Fluoroisatin

Respiratory Protection

/ (N95 Dust Mask - if dust is generated)
Eye/Face Protection
(Safety Goggles/Face Shield)
Hand Protection
(Nitrile Gloves)

Body Protection
(Lab Coat)

Researcher

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296980#safety-and-handling-guidelines-for-7-
fluoroisatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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